Cas no 54278-16-9 (1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl-)

• Product Name: 1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl-
• CAS No: 54278-16-9
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 1588076
• Update Time: 2024-08-29

1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-acetic acid, 2-carboxy-4,5-dimethyl-

• Inchi： 1S/C9H11NO4/c1-4-5(2)10-8(9(13)14)6(4)3-7(11)12/h10H,3H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： XSGSCNPQXZVTDT-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C)C(CC(O)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 197.06883

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 441.9±40.0 °C(Predicted)
• PSA: 90.39
• pka: 1.77±0.36(Predicted)